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Compound of Interest

Compound Name:

2-

(Trifluoromethoxy)benzenesulfona

mide

Cat. No.: B1304635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a formal safety assessment or a material safety data sheet (MSDS). All

personnel handling this chemical should be adequately trained in laboratory safety procedures.

Introduction
2-(Trifluoromethoxy)benzenesulfonamide is a fluorinated organic compound with potential

applications in pharmaceutical and agrochemical research.[1] Its structure, featuring a

trifluoromethoxy group and a benzenesulfonamide moiety, suggests properties that are of

interest in the development of bioactive molecules. The trifluoromethoxy group can enhance

metabolic stability and cell membrane permeability, while the sulfonamide group is a well-

established pharmacophore.

This guide provides a comprehensive overview of the available safety and hazard information

for 2-(Trifluoromethoxy)benzenesulfonamide, with a focus on providing technical details for

researchers and professionals in drug development. It is important to note that while hazard

classifications are available, specific quantitative toxicological and ecotoxicological studies for

this compound are not readily available in the public domain.
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Physicochemical Information
A summary of the key physicochemical properties of 2-
(Trifluoromethoxy)benzenesulfonamide is presented in Table 1. This information is essential

for understanding the compound's behavior and for conducting safe handling and storage.

Table 1: Physicochemical Properties of 2-(Trifluoromethoxy)benzenesulfonamide

Property Value Reference

CAS Number 37526-59-3 [1][2]

Molecular Formula C₇H₆F₃NO₃S [1][2]

Molecular Weight 241.19 g/mol [2]

Appearance
White to light yellow to light

orange powder/crystal
[1]

Melting Point 185 - 190 °C [1]

Purity ≥ 98% (GC) [1]

Storage Conditions Store at room temperature. [1]

Hazard Identification and Classification
Based on available safety data sheets, 2-(Trifluoromethoxy)benzenesulfonamide is

classified as an irritant. The specific hazard classifications according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS) are summarized in

Table 2.

Table 2: GHS Hazard Classification

Hazard Class Hazard Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Serious Eye Irritation Category 2A
H319: Causes serious eye

irritation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1304635?utm_src=pdf-body
https://www.benchchem.com/product/b1304635?utm_src=pdf-body
https://www.benchchem.com/product/b1304635?utm_src=pdf-body
https://www.chemimpex.com/products/46449
https://www.scbt.com/p/2-trifluoromethoxy-benzenesulfonamide-37526-59-3
https://www.chemimpex.com/products/46449
https://www.scbt.com/p/2-trifluoromethoxy-benzenesulfonamide-37526-59-3
https://www.scbt.com/p/2-trifluoromethoxy-benzenesulfonamide-37526-59-3
https://www.chemimpex.com/products/46449
https://www.chemimpex.com/products/46449
https://www.chemimpex.com/products/46449
https://www.chemimpex.com/products/46449
https://www.benchchem.com/product/b1304635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data sourced from available Material Safety Data Sheets.

At present, there is no publicly available data to classify 2-
(Trifluoromethoxy)benzenesulfonamide for other hazard endpoints such as acute toxicity,

carcinogenicity, mutagenicity, or reproductive toxicity.

Experimental Protocols for Hazard Evaluation
While specific experimental data for 2-(Trifluoromethoxy)benzenesulfonamide is lacking, this

section outlines the standard methodologies that would be employed to assess its skin and eye

irritation potential, based on OECD guidelines.

Skin Irritation Testing (based on OECD Test Guideline
404)
The potential for a substance to cause skin irritation is typically assessed using the in vivo

rabbit skin irritation test.

Objective: To determine the potential of a substance to produce reversible inflammatory

changes in the skin.

Methodology:

Test Animals: Healthy, young adult albino rabbits are used.

Test Substance Application: A small area of the animal's dorsal skin is clipped free of fur. 0.5

mL (if liquid) or 0.5 g (if solid or semi-solid) of the test substance is applied to a small area of

the skin.[3][4][5][6] The treated area is then covered with a gauze patch.

Exposure Duration: The test substance is typically left in contact with the skin for 4 hours.[3]

[4]

Observation: After the exposure period, the patch is removed, and the skin is wiped to

remove any residual test substance. The skin is then examined for signs of erythema

(redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after

patch removal.
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Scoring: The severity of erythema and edema is scored according to a standardized scale.

Classification: The substance is classified as a skin irritant (Category 2) if it produces a mean

score of ≥ 2.3 and < 4.0 for erythema or edema in at least 2 of 3 tested animals.[7]

Eye Irritation Testing (based on OECD Test Guideline
405)
The potential for a substance to cause eye irritation or damage is assessed using the in vivo

rabbit eye irritation test.[8][9][10][11][12]

Objective: To determine the potential of a substance to produce reversible or irreversible

changes in the eye.[12]

Methodology:

Test Animals: Healthy, young adult albino rabbits are used.[9][10]

Test Substance Instillation: A single dose of the test substance (0.1 mL for liquids or not more

than 100 mg for solids) is instilled into the conjunctival sac of one eye of the animal.[9] The

other eye serves as a control.

Observation: The eyes are examined for signs of corneal opacity, iritis, conjunctival redness,

and chemosis (swelling) at 1, 24, 48, and 72 hours after instillation.[12]

Scoring: The severity of the observed effects is scored according to a standardized scale.

Classification: The substance is classified as a serious eye irritant (Category 2A) if it

produces a positive response in at least 2 of 3 tested animals of: corneal opacity ≥ 1, iritis ≥

1, or conjunctival redness or chemosis ≥ 2, and the effects are fully reversible within 21 days.

[13][14]

Workflows and Logical Relationships
The following diagrams illustrate the general workflow for assessing the skin and eye irritation

potential of a chemical like 2-(Trifluoromethoxy)benzenesulfonamide.
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Skin Irritation Assessment Workflow

Test Substance:
2-(Trifluoromethoxy)benzenesulfonamide

Prepare Test Animals
(Albino Rabbits)

Apply 0.5g of substance
to clipped skin

4-hour exposure
(covered with gauze)

Observe for Erythema & Edema
at 1, 24, 48, 72 hours Score skin reactions Classify Hazard

(GHS Category 2 if criteria met)

Click to download full resolution via product page

Caption: General workflow for in vivo skin irritation testing.

Eye Irritation Assessment Workflow

Test Substance:
2-(Trifluoromethoxy)benzenesulfonamide

Prepare Test Animals
(Albino Rabbits)

Instill 0.1g of substance
into conjunctival sac

Observe for Corneal Opacity, Iritis,
Conjunctival Redness, Chemosis

at 1, 24, 48, 72 hours
Score eye reactions Classify Hazard

(GHS Category 2A if criteria met)

Click to download full resolution via product page

Caption: General workflow for in vivo eye irritation testing.

Signaling Pathways
There is currently no specific information available in the scientific literature regarding the

signaling pathways that may be modulated by 2-(Trifluoromethoxy)benzenesulfonamide to

induce skin and eye irritation. Generally, chemical irritants can trigger inflammatory pathways in

epithelial tissues by causing cell damage, which leads to the release of pro-inflammatory

mediators such as cytokines and chemokines. These mediators then recruit immune cells to

the site of exposure, resulting in the characteristic signs of inflammation, including redness,

swelling, and pain. Further research would be needed to elucidate the specific molecular

mechanisms of this compound.
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Ecotoxicological Information
No ecotoxicological data for 2-(Trifluoromethoxy)benzenesulfonamide were found in the

reviewed literature. Therefore, its potential impact on aquatic or terrestrial organisms is

unknown. Standard ecotoxicological tests would be required to assess its environmental

hazards.

Safe Handling and First Aid
Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat.

Respiratory Protection: If dusts are generated, a NIOSH-approved respirator may be

necessary.

First Aid Measures:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.

After skin contact: In case of contact, immediately flush skin with plenty of water for at least

15 minutes while removing contaminated clothing and shoes. Get medical attention if

irritation develops and persists.

After inhalation: Remove from exposure and move to fresh air immediately. If not breathing,

give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

After ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. Call a

poison control center.

Conclusion
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2-(Trifluoromethoxy)benzenesulfonamide is a chemical that requires careful handling due to

its classification as a skin and serious eye irritant. While there is a significant lack of publicly

available, in-depth toxicological and ecotoxicological data, the provided hazard classifications

necessitate the use of appropriate personal protective equipment and adherence to safe

laboratory practices. The experimental protocols outlined in this guide provide a framework for

how the irritant properties of this and similar compounds are typically assessed. Further

research is warranted to fully characterize the safety profile of 2-
(Trifluoromethoxy)benzenesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. scbt.com [scbt.com]

3. oecd.org [oecd.org]

4. oecd.org [oecd.org]

5. oecd.org [oecd.org]

6. oecd.org [oecd.org]

7. chemsafetypro.com [chemsafetypro.com]

8. oecd.org [oecd.org]

9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

10. nucro-technics.com [nucro-technics.com]

11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

12. In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]

13. chemsafetypro.com [chemsafetypro.com]

14. Overview of the GHS Classification Scheme in Hazard Classification - A Framework to
Guide Selection of Chemical Alternatives - NCBI Bookshelf [ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1304635?utm_src=pdf-body
https://www.benchchem.com/product/b1304635?utm_src=pdf-body
https://www.benchchem.com/product/b1304635?utm_src=pdf-body
https://www.benchchem.com/product/b1304635?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/46449
https://www.scbt.com/p/2-trifluoromethoxy-benzenesulfonamide-37526-59-3
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264070622-en.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/2002/04/test-no-404-acute-dermal-irritation-corrosion_g1gh2929.html
https://www.chemsafetypro.com/Topics/GHS/GHS_Classification_Criteria_for_Skin_Corrosion_and_Irritation.html
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://www.chemsafetypro.com/Topics/GHS/GHS_Classification_Criteria_for_Serious_Eye_Damage_and_Eye_Irritation.html
https://www.ncbi.nlm.nih.gov/books/NBK253967/
https://www.ncbi.nlm.nih.gov/books/NBK253967/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [In-depth Technical Guide: Safety and Hazards of 2-
(Trifluoromethoxy)benzenesulfonamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304635#2-trifluoromethoxy-benzenesulfonamide-
safety-and-hazards-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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